Cas no 1019023-07-4 (7-Bromo-2-chloromethylimidazo1,2-apyridine)

• Product Name: 7-Bromo-2-chloromethylimidazo1,2-apyridine
• CAS No: 1019023-07-4
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• MDL: MFCD09995266
• CID: 1003539
• PubChem ID: 44118312
• Update Time: 2025-04-20

7-Bromo-2-chloromethylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 7-broMo-2-(chloroMethyl)H-iMidazo[1,2-a]pyridine
• IMidazo[1,2-a]pyridine, 7-broMo-2-(chloroMethyl)-
• 7-bromo-2-(chloromethyl)-Imidazo[1,2-a]pyridine
• 7-Bromo-2-chloromethylimidazo[1,2-a]pyridine
• 2-CHLORO-7-BROMOBENZOTHIAZOLE
• 7-BROMO-2-CHLOROBENZO[D]THIAZOLE
• 7-BROMO-2-CHLOROBENZOTHIAZOLE
• AB51274
• SureCN660041
• CS-0443425
• 1019023-07-4
• 7-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine
• AKOS015850533
• 7-Bromo-2-chloromethyl-imidazo[1,2-a]pyridine
• imidazo[1,2-a]pyridine,7-bromo-2-(chloromethyl)-
• MFCD06739243
• J-519112
• TVUSHKLKIHWGLW-UHFFFAOYSA-N
• DB-058726
• SCHEMBL974491
• 7-Bromo-2-chloromethylimidazo1,2-apyridine

• MDL： MFCD09995266
• Inchi： 1S/C8H6BrClN2/c9-6-1-2-12-5-7(4-10)11-8(12)3-6/h1-3,5H,4H2
• InChI Key： TVUSHKLKIHWGLW-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C=C(CCl)N=C2C=1

Computed Properties

• Exact Mass: 243.94029g/mol
• Monoisotopic Mass: 243.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines